5-(Pyrimidin-2-YL)thiophene-2-carbaldehyde

• CAS No.: 545424-57-5
• Molecular Formula: C9H6N2OS
• Molecular Weight: 190.22 g/mol
• IUPAC Name: 5-pyrimidin-2-ylthiophene-2-carbaldehyde
• InChI: InChI=1S/C9H6N2OS/c12-6-7-2-3-8(13-7)9-10-4-1-5-11-9/h1-6H
• InChI Key: OJPCKHJRXKMVKB-UHFFFAOYSA-N
• SMILES: C1=CN=C(N=C1)C2=CC=C(S2)C=O

Description

5-(Pyrimidin-2-YL)thiophene-2-carbaldehyde is a useful research compound. Its molecular formula is C9H6N2OS and its molecular weight is 190.22 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

A mixture of Na2CO3 (3.16 g) and 5-formyl-2-thiopheneboronic acid (2.4 g, 15.1 mmol) in water (15 mL) were added to a solution of 2-bromopyrimidine (2 g, 12.58 mmol) and tetrakis(triphenylphosphine)palladium(0) (480 mg, 0.46 mmol) in DME (30 mL) and the mixture was heated to reflux for 24 hr. The cooled reaction mixture was diluted with dichloromethane, washed with sat. aq. NaHCO3 and brine, dried (MgSO4), and concentrated. Purification by chromatography (SiO2, 1:1 hexane/ethyl acetate) yielded 620 mg (26%) of the title compound. MS 191 (M+H)+.